Cas no 2580182-33-6 (1-(benzyloxy)carbonyl-5-(but-3-yn-1-yl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-5-(but-3-yn-1-yl)pyrrolidine-2-carboxylic acid
• CAS No: 2580182-33-6
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 5658310
• PubChem ID: 165894523
• Update Time: 2025-05-26

1-(benzyloxy)carbonyl-5-(but-3-yn-1-yl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729466
• 2580182-33-6
• 1-[(benzyloxy)carbonyl]-5-(but-3-yn-1-yl)pyrrolidine-2-carboxylic acid
• 1-(benzyloxy)carbonyl-5-(but-3-yn-1-yl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C17H19NO4/c1-2-3-9-14-10-11-15(16(19)20)18(14)17(21)22-12-13-7-5-4-6-8-13/h1,4-8,14-15H,3,9-12H2,(H,19,20)
• InChI Key： ZZOOGGKHOGKBCR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C(=O)O)CCC1CCC#C)=O

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-5-(but-3-yn-1-yl)pyrrolidine-2-carboxylic acid

Comprehensive Analysis of 1-(benzyloxy)carbonyl-5-(but-3-yn-1-yl)pyrrolidine-2-carboxylic acid (CAS No. 2580182-33-6)

1-(benzyloxy)carbonyl-5-(but-3-yn-1-yl)pyrrolidine-2-carboxylic acid (CAS No. 2580182-33-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound, often abbreviated as BCBPC, belongs to the class of pyrrolidine derivatives, which are widely utilized in drug discovery and development. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a but-3-yn-1-yl side chain, makes it a versatile intermediate for the synthesis of bioactive molecules.

The growing interest in BCBPC is driven by its potential applications in peptide synthesis and medicinal chemistry. Researchers are particularly intrigued by its role as a building block for protease inhibitors and neurological therapeutics. The compound's alkyne functionality allows for click chemistry applications, enabling efficient conjugation with other molecules—a feature highly sought after in bioconjugation and drug delivery systems. Recent studies have explored its utility in targeted cancer therapies, aligning with the current focus on precision medicine.

From a synthetic perspective, 1-(benzyloxy)carbonyl-5-(but-3-yn-1-yl)pyrrolidine-2-carboxylic acid is synthesized through a multi-step process involving pyrrolidine ring functionalization and Cbz protection. The compound's carboxylic acid group provides a handle for further derivatization, making it a valuable precursor for amide coupling reactions. Its stability under standard laboratory conditions and compatibility with solid-phase peptide synthesis (SPPS) have further increased its adoption in combinatorial chemistry.

The demand for BCBPC has surged in tandem with advancements in AI-driven drug discovery. Computational models frequently highlight pyrrolidine scaffolds as privileged structures for GPCR-targeted drugs, a trend reflected in recent patent filings. Additionally, its bioorthogonal reactivity aligns with the rise of theranostic agents—a hot topic in nanomedicine research. These factors position CAS No. 2580182-33-6 as a compound of strategic importance in modern pharmaceutical development.

Quality control of 1-(benzyloxy)carbonyl-5-(but-3-yn-1-yl)pyrrolidine-2-carboxylic acid typically involves HPLC purity analysis and mass spectrometry characterization. The compound's chiral center at the pyrrolidine ring necessitates enantiomeric purity assessment, especially for applications in asymmetric synthesis. Storage recommendations generally suggest anhydrous conditions at -20°C to preserve its alkyne reactivity, a critical consideration for researchers working with metal-catalyzed coupling reactions.

Emerging applications of BCBPC include its use in PROTAC (proteolysis-targeting chimera) design, where its structural features facilitate E3 ligase recruitment. This connects directly to the pharmaceutical industry's pursuit of protein degradation therapies. Furthermore, its compatibility with flow chemistry systems makes it relevant to continuous manufacturing initiatives—an area gaining traction due to green chemistry imperatives.

From a commercial standpoint, the global market for pyrrolidine-based intermediates like CAS No. 2580182-33-6 is projected to grow significantly, driven by increasing R&D investments in small molecule therapeutics. Custom synthesis services now frequently include this compound in their catalogs, often offering isotope-labeled versions for metabolic studies. The compound's structure-activity relationship (SAR) potential continues to inspire novel drug design approaches, particularly in central nervous system (CNS) disorders research.

In conclusion, 1-(benzyloxy)carbonyl-5-(but-3-yn-1-yl)pyrrolidine-2-carboxylic acid represents a multifaceted tool for modern chemical biology. Its dual functionality as both a protected amino acid derivative and click chemistry reagent ensures its continued relevance across multiple disciplines. As research trends shift toward multifunctional drug candidates and covalent inhibitors, this compound's unique properties position it as a valuable asset in the medicinal chemist's toolkit.